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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the Baeyer-Villiger oxidation mechanism as
applied to cyclobutanone, a critical transformation for the synthesis of y-butyrolactones. These
lactones are valuable intermediates in the synthesis of biologically active natural products and
pharmaceuticals.[1][2] This guide includes the reaction mechanism, experimental protocols,
guantitative data, and visual diagrams to facilitate its application in a laboratory setting.

Introduction

The Baeyer-Villiger (BV) oxidation is a chemical reaction that converts a ketone to an ester or a
cyclic ketone to a lactone using a peroxyacid or peroxide as the oxidant.[3][4] First reported by
Adolf von Baeyer and Victor Villiger in 1899, this reaction has become a powerful tool in
organic synthesis due to its reliability and stereospecificity.[3][4] When applied to
cyclobutanone, the reaction inserts an oxygen atom between the carbonyl carbon and an
adjacent carbon atom, resulting in the formation of y-butyrolactone, a five-membered ring
lactone.[1][5]

Reaction Mechanism

The Baeyer-Villiger oxidation of cyclobutanone proceeds through a well-established
mechanism involving the formation of a key intermediate known as the Criegee intermediate.[3]

[6]
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The general steps are as follows:

Protonation of the Carbonyl: The peroxyacid protonates the carbonyl oxygen of

cyclobutanone, increasing the electrophilicity of the carbonyl carbon.[3][5]

Nucleophilic Attack: The peroxyacid then acts as a nucleophile, attacking the activated
carbonyl carbon to form a tetrahedral intermediate.[5][7]

Formation of the Criegee Intermediate: This tetrahedral intermediate is also referred to as
the Criegee intermediate.[3][8]

Rearrangement: A concerted rearrangement occurs where one of the alkyl groups attached

to the carbonyl carbon migrates to the adjacent oxygen atom of the peroxide group,
simultaneously cleaving the weak oxygen-oxygen bond.[3][6] This migration step is the rate-
determining step of the reaction.[3] For unsymmetrical ketones, the migratory aptitude
generally follows the order: tertiary alkyl > secondary alkyl > aryl > primary alkyl > methyl.[8]
[9] In the case of cyclobutanone, being a symmetrical ketone, either of the adjacent
methylene groups can migrate. The stereochemistry of the migrating group is retained during
this step.[8]

o Deprotonation: The final step involves the deprotonation of the resulting oxocarbenium ion to
yield the stable y-butyrolactone and a carboxylic acid byproduct.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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